Cas no 15791-78-3 (Disperse Blue 27)
Disperse Blue 27 structure
Product Name:Disperse Blue 27
CAS No:15791-78-3
MF:C22H16N2O7
MW:420.371645927429
CID:50207
PubChem ID:5360487
Update Time:2025-04-18
Disperse Blue 27 Chemical and Physical Properties
Names and Identifiers
-
- Disperse Blue 27
- 1,8-Dihydroxy-4-(p-(2-hydroxyethyl)anilino)-5-nitroanthraquinone
- 1,8-dihydroxy-4-[[4-(2-hydroxyethyl)phenyl]amino]-5-nitroanthraquinone
- 1,8-Dihydroxy-4-nitro-5-(N-(p-phenethylalcohol)amino)anthraquinone
- 1,8-dihydroxy-5-nitro-4-[4'-(2'-hydroxyethyl)anilino]anthraquinone
- 4-(4-hydroxyethylanilino)-5-nitro-1,8-dihydroxyanthraquinone
- Anthraquinone,1,8-dihydroxy-4-(p-(2-hydroxyethyl)anilino)-5-nitro
- C.I.DISPERSEBLUE27
- C.I. 60767
- 1,8-Dihydroxy-4-(4'-beta-hydroxyethyl)anilino-6-nitroanthroquinone
- 15791-78-3
- CHEMBL3188093
- Anthraquinone, 1,8-dihydroxy-4-(p-(2-hydroxyethyl)anilino)-5-nitro-
- Anthraquinone, 1,8-dihydroxy-4-(p-2-hydroxyethylanilino)-5-nitro
- C.I. DISPERSE BLUE 27
- DTXCID505209
- AKOS015914027
- TERASIL BLUE GLF
- 1,8-Dihydroxy-4-((4-(2-hydroxyethyl)phenyl)amino)-5-nitroanthraquinone
- 1,8-dihydroxy-4-{[4-(2-hydroxyethyl)phenyl]amino}-5-nitroanthra-9,10-quinone
- Eastman Fast Blue B-GLF
- 1,8-dihydroxy-4-[4-(2-hydroxyethyl)anilino]-5-nitroanthra-9,10-quinone
- NS00086980
- 9,10-Anthracenedione, 1,8-dihydroxy-4-((4-(2-hydroxyethyl)phenyl)amino)-5-nitro-
- Serisol Fast Blue BGLW
- Tox21_301887
- EINECS 239-891-8
- SCHEMBL5360956
- 1,8-Dihydroxy-4-[[4-(2-hydroxyethyl)phenyl]amino]-5-nitro-9,10-anthracenedione
- 8-Nitroanthraquinone
- CAS-15791-78-3
- Z7HL2J5RNC
- 1,8-dihydroxy-4-[4-(2-hydroxyethyl)anilino]-5-nitroanthracene-9,10-dione
- DTXSID3025209
- 9,10-Anthracenedione, 1,8-dihydroxy-4-[[4-(2-hydroxyethyl)phenyl]amino]-5-nitro-
- NCGC00255296-01
-
- Inchi: 1S/C22H16N2O7/c25-10-9-11-1-3-12(4-2-11)23-13-5-7-15(26)19-17(13)21(28)18-14(24(30)31)6-8-16(27)20(18)22(19)29/h1-8,23,25-27H,9-10H2
- InChI Key: VOCYGZAHYQXJOF-UHFFFAOYSA-N
- SMILES: O=C1C2C(=CC=C(C=2C(C2C(=CC=C(C=21)NC1C=CC(=CC=1)CCO)O)=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 420.09600
- Monoisotopic Mass: 420.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 703
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 153A^2
- XLogP3: 4.2
Experimental Properties
- Color/Form: Dark blue to black powder
- Density: 1.4379 (rough estimate)
- Boiling Point: 537.59°C (rough estimate)
- Flash Point: 366.2 °C
- Refractive Index: 1.6500 (estimate)
- PSA: 152.68000
- LogP: 3.65600
Disperse Blue 27 Security Information
- Storage Condition:Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
Disperse Blue 27 Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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